N-ethyl-2-(2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: N-ethyl-2-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy]acetamide
• InChI: InChI=1S/C18H17N3O3/c1-2-19-16(22)12-23-15-11-7-6-10-14(15)18-20-17(21-24-18)13-8-4-3-5-9-13/h3-11H,2,12H2,1H3,(H,19,22)
• InChI Key: LLKORLZPZMGBRS-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)COC1=CC=CC=C1C2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

“N-ethyl-2-(2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide” is a compound that contains an oxadiazole ring, which is a five-membered heterocyclic ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom. The oxadiazole ring is a well-known pharmacophore, frequently encountered in active pharmaceutical ingredients with various therapeutic focuses.

Synthesis Analysis

An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The structure of the compound was studied by single crystal X-ray diffraction method and intramolecular hydrogen bonding between the N atom of the oxadiazole moiety and NH2 group was revealed.

Chemical Reactions Analysis

The reaction scope includes aryl, hetaryl, and cycloalkyl amidoxime and isatoic anhydrides with different substituents in the aromatic ring as well as at the amide N atom.

Physical And Chemical Properties Analysis

The compound is a white powder with a melting point of 88-89°C. The 1H NMR spectrum is δ, ppm: 3.07 s (3H, CH3), 6.73–6.84 m (2H, Ar), 7.42–7.49 m (1H, Ar), 7.50–7.59 m (3H, Ar), 7.62–7.84 br. s (1H, NH), 8.05 d. d (1H, Ar, J = 8.0, 1.6 Hz), 8.15–8.22 m (2H, Ar).

Mechanism of Action

While the specific mechanism of action for “N-ethyl-2-(2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide” is not mentioned in the search results, it’s worth noting that some 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Future Directions

Oxadiazoles have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications. They have also established themselves as potential high-energy core, and their derivatives have shown favorable oxygen balance and positive heat of formations. Therefore, the development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry.